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Compound of Interest

Compound Name: Cobalt aluminum oxide

Cat. No.: B072639

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate, essential safety and logistical
information for the handling and disposal of Cobalt Aluminum Oxide.

Hazard Identification and Personal Protective
Equipment

Cobalt aluminum oxide is a dark blue powder that can cause skin irritation, serious eye
irritation, and respiratory irritation. It is also suspected of causing cancer and may cause an
allergic skin reaction.[1] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):
The following personal protective equipment is essential to prevent exposure:
o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

o Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene), lab coats, and
coveralls should be worn to prevent skin contact.[2]

» Respiratory Protection: In case of inadequate ventilation or when working with dusts, use a
NIOSH-approved respirator.[2][3] N95 respirators may be suitable for most dusts, but a
powered air-purifying respirator (PAPR) might be necessary for more hazardous situations.

[2]
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Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize risk:

Engineering Controls: Always work in a well-ventilated area. Using a chemical fume hood is
strongly recommended to minimize inhalation of dust. Eyewash stations and safety showers
should be readily accessible.

Handling Practices:

[¢]

Avoid breathing dust.

o

Do not get in eyes, on skin, or on clothing.[1]

o

Wash hands thoroughly after handling.

o

Contaminated work clothing should not be allowed out of the workplace.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

First Aid Measures

In case of exposure, immediate action is necessary:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation or a rash occurs, get medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[4]

Spill and Disposal Procedures
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o Spill Cleanup: In the event of a spill, avoid generating dust. Use a vacuum cleaner with a
HEPA filter for cleanup.[2] Absorbent materials like sand or vermiculite can be used to
contain the spill.[2] Do not use water for cleanup as it can cause the cobalt to dissolve and
spread.[2]

o Disposal: Dispose of cobalt aluminum oxide and any contaminated materials in
accordance with all applicable federal, state, and local regulations.[2] Do not dispose of it in
regular trash or down the drain.[2] Waste should be handled by a licensed professional
waste disposal service.[3]

Exposure Limits

While specific occupational exposure limits for cobalt aluminum oxide are not consistently
provided, the following table includes the OSHA and NIOSH limits for cobalt metal dust and
fume, which can serve as a conservative guideline.

Parameter Value Agency

Permissible Exposure Limit

0.1 mg/m3 (TWA) OSHA
(PEL)

Recommended Exposure Limit

0.05 mg/m3 (TWA) NIOSH
(REL)

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of cobalt aluminum
oxide from preparation to disposal.
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Safe Handling Workflow for Cobalt Aluminum Oxide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. assets.thermofisher.com [assets.thermofisher.com]
¢ 2. What are the safety precautions when handling Cobalt Products? - Blog [wgmetal.net]

¢ 3. loradchemical.com [loradchemical.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b072639?utm_src=pdf-body-img
https://www.benchchem.com/product/b072639?utm_src=pdf-body
https://www.benchchem.com/product/b072639?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA17686~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:08:22~~Cobalt%20aluminum%20oxide~~
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://loradchemical.com/data/sds/SDS-Lithium-Nickel-Cobalt-Aluminium-Oxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. COBALT ALUMINUM OXIDE - Safety Data Sheet [chemicalbook.com]
o 5. Cobalt Oxide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Cobalt Aluminum Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072639#personal-protective-equipment-for-handling-
cobalt-aluminum-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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